Cas no 28648-89-7 (4,5'-Bipyrimidine)

4,5'-Bipyrimidine structure
4,5'-Bipyrimidine structure
Product Name:4,5'-Bipyrimidine
CAS No:28648-89-7
MF:C8H6N4
MW:158.160040378571
CID:268815
PubChem ID:141428
Update Time:2025-04-19

4,5'-Bipyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4,5'-Bipyrimidine
    • 4-pyrimidin-5-ylpyrimidine
    • 28648-89-7
    • SCHEMBL15827530
    • DTXSID10182806
    • Inchi: 1S/C8H6N4/c1-2-9-6-12-8(1)7-3-10-5-11-4-7/h1-6H
    • InChI Key: LLXRHAKGKJMNRR-UHFFFAOYSA-N
    • SMILES: N1C=NC=CC=1C1=CN=CN=C1

Computed Properties

  • Exact Mass: 158.05938
  • Monoisotopic Mass: 158.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • Density: 1.239
  • Boiling Point: 347.7°C at 760 mmHg
  • Flash Point: 168.6°C
  • Refractive Index: 1.592
  • PSA: 51.56

4,5'-Bipyrimidine Related Literature

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